Cas no 2228313-35-5 (5-(2-methoxyquinolin-3-yl)-1,3-oxazolidin-2-one)

• Product Name: 5-(2-methoxyquinolin-3-yl)-1,3-oxazolidin-2-one
• CAS No: 2228313-35-5
• MF: C₁₃H₁₂N₂O₃
• MW: 244.245983123779
• CID: 6335101
• PubChem ID: 165693489
• Update Time: 2025-06-14

5-(2-methoxyquinolin-3-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(2-methoxyquinolin-3-yl)-1,3-oxazolidin-2-one
• EN300-1730769
• 2228313-35-5

• Inchi： 1S/C13H12N2O3/c1-17-12-9(11-7-14-13(16)18-11)6-8-4-2-3-5-10(8)15-12/h2-6,11H,7H2,1H3,(H,14,16)
• InChI Key： XUZFYXKYRCXEBA-UHFFFAOYSA-N
• SMILES： O1C(NCC1C1C(=NC2C=CC=CC=2C=1)OC)=O

Computed Properties

• Exact Mass: 244.08479225g/mol
• Monoisotopic Mass: 244.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 60.4Ų

Additional information on 5-(2-methoxyquinolin-3-yl)-1,3-oxazolidin-2-one

Comprehensive Overview of 5-(2-methoxyquinolin-3-yl)-1,3-oxazolidin-2-one (CAS No. 2228313-35-5)

The compound 5-(2-methoxyquinolin-3-yl)-1,3-oxazolidin-2-one (CAS No. 2228313-35-5) is a structurally unique heterocyclic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its molecular framework combines a quinoline moiety with an oxazolidinone ring, making it a promising candidate for diverse applications. This article delves into its properties, synthesis, and potential uses, while addressing trending topics such as drug discovery, sustainable chemistry, and AI-driven molecular design.

Chemically, 5-(2-methoxyquinolin-3-yl)-1,3-oxazolidin-2-one belongs to the class of nitrogen-containing heterocycles, which are pivotal in medicinal chemistry due to their bioactivity. The methoxyquinolin segment contributes to its lipophilicity and binding affinity, while the oxazolidinone core is known for its role in antimicrobial and anti-inflammatory agents. Researchers are exploring its potential as a scaffold for targeted therapies, particularly in oncology and infectious diseases, aligning with the growing demand for precision medicine.

Synthesis of this compound typically involves multi-step organic reactions, including Pd-catalyzed cross-coupling and cyclization techniques. Recent advancements in green chemistry have spurred interest in optimizing its production to minimize waste and energy consumption—a hot topic in sustainable pharmaceutical manufacturing. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity, a critical factor for regulatory compliance in drug development.

In the context of AI-assisted drug discovery, 5-(2-methoxyquinolin-3-yl)-1,3-oxazolidin-2-one has been studied using machine learning models to predict its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties. Such approaches accelerate the identification of lead compounds, addressing the industry's need for faster R&D cycles. Its structural similarity to known kinase inhibitors also makes it a subject of virtual screening campaigns.

Beyond pharmaceuticals, this compound's agrochemical potential is being investigated, particularly in crop protection. Its heterocyclic backbone may interact with plant pathogens, offering a novel mode of action against resistant strains—a pressing concern in sustainable agriculture. Patent literature suggests its utility in herbicide and fungicide formulations, though further field trials are warranted.

From a commercial perspective, the demand for custom synthesis of CAS 2228313-35-5 is rising among contract research organizations (CROs) and academic labs. Suppliers emphasize GMP-grade production to meet the stringent requirements of preclinical studies. The compound's structure-activity relationship (SAR) is frequently discussed in forums focused on medicinal chemistry optimization, reflecting its relevance in hit-to-lead programs.

In summary, 5-(2-methoxyquinolin-3-yl)-1,3-oxazolidin-2-one represents a versatile chemical entity with cross-disciplinary applications. Its study intersects with cutting-edge trends like computational chemistry, green synthesis, and personalized therapeutics, making it a compelling subject for researchers and industry stakeholders alike. Future work may explore its derivatization to enhance selectivity or reduce off-target effects, further solidifying its role in modern science.